Cas no 91851-59-1 (5-Deooxy,6,7-deepoxy,6,7-didehydro,20-docosanoyl-Huratoxin)

5-Deooxy,6,7-deepoxy,6,7-didehydro,20-docosanoyl-Huratoxin structure
91851-59-1 structure
Product Name:5-Deooxy,6,7-deepoxy,6,7-didehydro,20-docosanoyl-Huratoxin
CAS No:91851-59-1
MF:C56H90O7
MW:875.309618473053
CID:2066493
Update Time:2025-03-11

5-Deooxy,6,7-deepoxy,6,7-didehydro,20-docosanoyl-Huratoxin Chemical and Physical Properties

Names and Identifiers

    • 5-Deooxy,6,7-deepoxy,6,7-didehydro,20-docosanoyl-Huratoxin
    • Docosanoic acid, [3a,3b,6,6a,9a,10,11,11a-octahydro-6a-hydroxy-8,10-dimethyl-11a-(1-methylethenyl)-7-oxo-2-(1,3-tridecadienyl)-7H-2,9b-epoxyazuleno[5,4-e]-1,3-benzodioxol-5-yl]methyl ester, [2S-[2α,2(1E,3E),3aβ,3bβ,6aβ,9aα,9bα,10α,11aβ]]-
    • Inchi: 1S/C56H90O7/c1-7-9-11-13-15-17-19-20-21-22-23-24-25-26-27-29-31-33-35-37-50(57)60-43-47-40-48-52-54(44(3)4)41-46(6)56(48,49-39-45(5)51(58)53(49,59)42-47)63-55(61-52,62-54)38-36-34-32-30-28-18-16-14-12-10-8-2/h32,34,36,38-40,46,48-49,52,59H,3,7-31,33,35,37,41-43H2,1-2,4-6H3/b34-32+,38-36+
    • InChI Key: CFGINBLVRZEDOG-OIQRALLISA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCC(OCC1CC2(C(C=C(C2=O)C)C23C(C4C(C(=C)C)(CC2C)OC(O3)(/C=C/C=C/CCCCCCCCC)O4)C=1)O)=O

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 852.0±65.0 °C(Predicted)
  • pka: 11.58±0.70(Predicted)
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